Cas no 20780-76-1 (5-iodo-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-iodo-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 20780-76-1
• MF: C₈H₄INO₂
• MW: 273.027334213257
• MDL: MFCD00016899
• CID: 88222
• PubChem ID: 88695
• Update Time: 2025-06-07

5-iodo-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-Iodoisatin
• 5-iodo-1H-indole-2,3-dione
• 5-Iodoindoline-2,3-dione
• 5-iodo-2,3-dioxoindoline
• 5-Iodo-2,3-indolinedione
• 5-Iodoindole-2,3-dione
• F0348-1933
• NSC 92515
• 5-iodo-2,3-dihydro-1H-indole-2,3-dione
• 1H-Indole-2,3-dione, 5-iodo-
• 5-IODO ISATIN
• OEUGDMOJQQLVAZ-UHFFFAOYSA-N
• 5-iodo-1H-benzo[d]azolidine-2,3-dione
• 5-iodo-isatine
• 5-iodo-isatin
• NSC92515
• PubChem15509
• 5-Iodoindolin-2,3-dione
• 5-Iodo-2,3-indolinedi
• MFCD00016899
• Isatin-based compound, 35
• I0640
• EN300-181682
• 20780-76-1
• SB40587
• A814884
• Z247609704
• W-107594
• AC-29452
• 5-iodo-1H-indole-2,3dione
• SR-01000550633-1
• NSC-92515
• SY028703
• F31189
• NS00026736
• 5-Iodoisatin, technical grade
• CS-0041245
• AM20030318
• DS-13507
• BDBM22815
• CHEMBL325480
• SCHEMBL75159
• NCIOpen2_005933
• SR-01000550633
• DTXSID50174866
• 5-Iodo-1H-indole-2,3-dione #
• FT-0620515
• CHEBI:149903
• AKOS000139160
• EINECS 244-035-1
• EU-0060270
• DB-045362
• STK391512

• MDL： MFCD00016899
• Inchi： 1S/C8H4INO2/c9-4-1-2-6-5(3-4)7(11)8(12)10-6/h1-3H,(H,10,11,12)
• InChI Key： OEUGDMOJQQLVAZ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C(C(N2)=O)=O
• BRN： 131248

Computed Properties

• Exact Mass: 272.92900
• Monoisotopic Mass: 272.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u7c89\u672b","dst":"powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 2.106±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 276-280 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.704
• Solubility: Very slightly soluble (0.66 g/l) (25 º C),
• Water Partition Coefficient: Soluble acetone, acetic acid, ethanol. Insoluble in water.
• PSA: 46.17000
• LogP: 1.56400
• Sensitiveness: Light Sensitive

5-iodo-2,3-dihydro-1H-indole-2,3-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：LIGHT SENSITIVE
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines